Cas no 728920-03-4 (4-bromo-2-fluoro-1-(isocyanomethyl)benzene)

• Product Name: 4-bromo-2-fluoro-1-(isocyanomethyl)benzene
• CAS No: 728920-03-4
• MF: C₈H₅BrFN
• MW: 214.03440451622
• CID: 890556
• PubChem ID: 2756974
• Update Time: 2025-11-01

4-bromo-2-fluoro-1-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-FLUOROBENZYLISOCYANIDE
• 4-bromo-2-fluoro-1-(isocyanomethyl)benzene
• DTXSID00373665
• 728920-03-4
• SCHEMBL12340510
• EN300-1915282
• AKOS015959029

• Inchi： 1S/C8H5BrFN/c1-11-5-6-2-3-7(9)4-8(6)10/h2-4H,5H2
• InChI Key： DFZQUTUOJMPFEF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C[N+]#[C-]

Computed Properties

• Exact Mass: 212.95900
• Monoisotopic Mass: 212.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.23820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-bromo-2-fluoro-1-(isocyanomethyl)benzene

Recent Advances in the Application of 4-bromo-2-fluoro-1-(isocyanomethyl)benzene (CAS: 728920-03-4) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-2-fluoro-1-(isocyanomethyl)benzene (CAS: 728920-03-4) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This aromatic isocyanide derivative has attracted significant attention due to its unique reactivity profile, which enables its use in multicomponent reactions and as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-bromo-2-fluoro-1-(isocyanomethyl)benzene in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the isocyanide functionality to construct imidazo[1,2-a]pyridine cores through Groebke-Blackburn-Bienaymé multicomponent reactions, yielding compounds with improved selectivity profiles against off-target kinases. The bromo and fluoro substituents were found to be crucial for modulating the compounds' pharmacokinetic properties.

In the field of antimicrobial research, a team from the University of Manchester reported in ACS Infectious Diseases (2024) the use of this compound as a precursor for developing novel quorum sensing inhibitors. The isocyanide group participated in Ugi-type reactions to generate diverse libraries of small molecules targeting the LasR receptor in Pseudomonas aeruginosa. The electron-withdrawing effects of the bromo and fluoro substituents were shown to enhance the compounds' stability against bacterial degradation.

Recent synthetic methodology developments have expanded the applications of 728920-03-4. A Nature Communications paper (2023) described its use in palladium-catalyzed isocyanide insertion reactions for the construction of indole derivatives. The electron-deficient nature of the aromatic ring, conferred by the halogen substituents, facilitated oxidative addition in the catalytic cycle while maintaining the reactivity of the isocyanide group for subsequent transformations.

The compound's safety profile and handling considerations have also been investigated. A 2024 study in Chemical Research in Toxicology characterized its acute toxicity and recommended proper ventilation and personal protective equipment when handling the material due to its potential to release hydrogen cyanide upon decomposition. However, the study confirmed its stability under standard laboratory storage conditions.

Looking forward, 4-bromo-2-fluoro-1-(isocyanomethyl)benzene is poised to play an increasingly important role in drug discovery. Its unique combination of halogen substituents and isocyanide functionality offers multiple vectors for structural diversification, making it particularly valuable for fragment-based drug design and the development of covalent inhibitors. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for oncology and infectious disease targets.